Cas no 1561-18-8 (2-Heptanol, 2,5-dimethyl-)

• Product Name: 2-Heptanol, 2,5-dimethyl-
• CAS No: 1561-18-8
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 1334774
• PubChem ID: 11535584
• Update Time: 2025-04-20

2-Heptanol, 2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol, 2,5-dimethyl-
• 2,5-dimethylheptan-2-ol
• DTXSID30468159
• SCHEMBL5370214
• 1561-18-8
• 2,5-dimethyl-2-heptanol
• LVIFBEPHIBJBEU-UHFFFAOYSA-N
• 2-Heptanol, 2,5-dimethyl

• Inchi： 1S/C9H20O/c1-5-8(2)6-7-9(3,4)10/h8,10H,5-7H2,1-4H3
• InChI Key： LVIFBEPHIBJBEU-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCC(C)CC

Computed Properties

• Exact Mass: 144.151415257g/mol
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 86.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų